Cas no 14352-61-5 (Methylcyclohexaneacetate)

• Product Name: Methylcyclohexaneacetate
• CAS No: 14352-61-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD00001516
• CID: 49753
• Update Time: 2026-05-14

Methylcyclohexaneacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyclohexylacetate
• Methyl cyclohexylacetate
• Cyclohexaneacetic acid methyl ester
• Cyclohexylaceticacid methyl ester
• Methyl cyclohexaneacetate
• NSC 68511
• Cyclohexaneacetic acid methyl
• Aceticacid2-methylcyclohexylester,stereoisomer
• Methyl cyclohexylacetate,Methyl cyclohexaneacetate
• Methyl cyclohexylacetate 99%
• 2-Methylcyclohexylacetate=2MCHA
• Cyclohexylacetic acid methyl ester
• Cyclohexaneacetic acid, methyl ester
• Methylcyclohexylacetate
• IMXBRVLCKXGWSS-UHFFFAOYSA-N
• Cyclohexyl acetic acid methyl ester
• PubChem20243
• Methyl cyclohexylacetate, 99%
• IMXBRVLCKXGWSS-UHFFFAOYSA-
• cyclohexyl-acetic acid methyl ester
• NSC68511
• TRA0032285
• CY
• Methylcyclohexaneacetate

• MDL： MFCD00001516
• Inchi： 1S/C9H16O2/c1-11-9(10)7-8-5-3-2-4-6-8/h8H,2-7H2,1H3
• InChI Key： IMXBRVLCKXGWSS-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 0.951 g/mL at 25 °C(lit.)
• Melting Point: 201 °C(lit.)
• Boiling Point: 201 °C(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.446(lit.)
• Solubility: water: soluble0.3g/L at 30°C
• PSA: 26.30000
• LogP: 2.12980
• Solubility: Not available

Methylcyclohexaneacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H412
• Warning Statement： P273-P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38-43-52/53
• Safety Instruction： 36/37-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methylcyclohexaneacetate

Methylcyclohexaneacetate (CAS No. 14352-61-5): Properties, Applications, and Market Insights

Methylcyclohexaneacetate (CAS No. 14352-61-5) is a versatile organic compound widely used in various industrial and research applications. This ester derivative of methylcyclohexane has gained significant attention due to its unique chemical properties and broad utility. With the increasing demand for specialty chemicals in fragrance, flavor, and pharmaceutical industries, understanding this compound's characteristics becomes essential for professionals and researchers alike.

The chemical structure of Methylcyclohexaneacetate combines the cyclohexane ring with an acetate functional group, creating a molecule with interesting physical and chemical properties. Its molecular formula is C9H16O2, and it typically appears as a colorless to pale yellow liquid with a characteristic ester-like odor. The compound's moderate volatility and good solubility in organic solvents make it particularly useful in formulation chemistry.

One of the primary applications of Methylcyclohexaneacetate is in the fragrance industry, where it serves as a key ingredient in perfumes and cosmetic products. Its pleasant, fruity-floral odor profile makes it valuable for creating sophisticated scent compositions. Recent trends in "clean beauty" and sustainable fragrance development have increased interest in this compound as a potential alternative to synthetic musks.

In the flavor industry, Methylcyclohexane acetate finds use as a flavoring agent, particularly in fruit-flavored products. Food scientists appreciate its stability under various processing conditions and its ability to enhance certain flavor notes. With consumers increasingly seeking "natural-tasting" artificial flavors, this compound's role in food science continues to grow.

The pharmaceutical sector has shown growing interest in Methylcyclohexaneacetate derivatives for potential therapeutic applications. Researchers are investigating its use as a building block for drug synthesis, particularly in developing compounds with improved bioavailability. The current focus on "green chemistry" in drug development has highlighted this ester's potential as a more environmentally friendly intermediate.

From a technical perspective, Methylcyclohexane acetate demonstrates excellent solvent properties for various resins and polymers. This makes it valuable in coatings, adhesives, and specialty cleaning formulations. Industry professionals searching for "high-performance ester solvents" or "eco-friendly coating additives" often encounter this compound in their research.

The synthesis of Methylcyclohexaneacetate typically involves the esterification of methylcyclohexanol with acetic acid or its derivatives. Process chemists continue to optimize production methods to improve yield and purity while reducing environmental impact. Questions about "sustainable ester production methods" frequently arise in professional forums discussing this compound.

In terms of safety profile, Methylcyclohexane acetate is generally considered safe for its intended uses when handled properly. Material safety data sheets (MSDS) provide detailed handling instructions, and regulatory compliance varies by region and application. Professionals often search for "Methylcyclohexaneacetate safety guidelines" or "regulatory status of cyclohexane derivatives."

The global market for Methylcyclohexaneacetate has shown steady growth, driven by demand from end-use industries. Market analysts tracking "specialty ester compounds" or "performance chemicals market trends" frequently include this compound in their reports. The Asia-Pacific region currently leads in both production and consumption, reflecting broader shifts in the chemical industry.

Recent scientific literature has explored novel applications of Methylcyclohexane acetate in energy storage systems and advanced materials. Some studies suggest potential uses in lithium-ion battery electrolytes or as a component in polymer electrolytes, aligning with current research trends in "next-generation energy storage materials."

Quality control for Methylcyclohexaneacetate typically involves gas chromatography analysis to determine purity and identify potential impurities. Analytical chemists searching for "GC methods for ester analysis" or "quality standards for cyclohexane derivatives" often work with this compound. The development of more sensitive analytical techniques continues to improve product quality assessment.

Storage and handling recommendations for Methylcyclohexane acetate emphasize protection from moisture and extreme temperatures. Proper container selection and storage conditions are frequently discussed topics among industrial users, particularly those concerned with "chemical storage best practices" or "material compatibility guidelines."

Environmental considerations surrounding Methylcyclohexaneacetate include its biodegradability profile and potential ecological impacts. Regulatory agencies in various jurisdictions continue to assess its environmental fate, responding to growing concerns about "sustainable chemical production" and "green chemistry principles."

Future research directions for Methylcyclohexane acetate may explore its potential in emerging fields such as nanotechnology or biomedical applications. The compound's molecular structure offers opportunities for modification and functionalization, making it interesting for scientists investigating "molecular design of functional materials."

For purchasers and distributors, understanding the global supply chain for Methylcyclohexaneacetate is crucial. Market intelligence about "chemical sourcing strategies" or "specialty chemicals distribution networks" often includes insights about this compound's availability and pricing trends.

In conclusion, Methylcyclohexane acetate (CAS No. 14352-61-5) represents an important specialty chemical with diverse applications across multiple industries. Its combination of useful properties, relative safety, and formulation flexibility ensures its continued relevance in chemical research and industrial applications. As market demands evolve and new applications emerge, this compound will likely maintain its position as a valuable tool for chemists and formulators worldwide.